N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(methylthio)benzamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)phenyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C21H17N3OS/c1-26-19-13-7-3-9-15(19)21(25)24-16-10-4-2-8-14(16)20-22-17-11-5-6-12-18(17)23-20/h2-13H,1H3,(H,22,23)(H,24,25)
• InChI Key: AOQGMMIDXIVRQT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4N3
• Molecular Formula: C21H17N3OS
• Molecular Weight: 359.4 g/mol

Description

N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(methylthio)benzamide, also known as BMK-1, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. This compound has a unique chemical structure that allows it to interact with specific molecular targets within cells, leading to a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Electrophysiological Activity

One area of research involves the synthesis and study of N-substituted imidazolylbenzamides, exploring their cardiac electrophysiological activity. Compounds with similar structures have demonstrated potency in in vitro assays, comparable to known selective class III agents used in clinical trials for cardiac conditions. This indicates that the 1H-imidazol-1-yl moiety can be a viable substitute in the N-substituted benzamide series for producing electrophysiological activity, suggesting potential applications in developing new therapeutic agents for cardiac arrhythmias (Morgan et al., 1990).

Antipsychotic Potential

Another study designed 2-phenyl-4-(aminomethyl)imidazoles as conformationally restricted analogs of dopamine D2 selective benzamide antipsychotics. These compounds were synthesized and tested for their ability to block dopamine D2 receptor binding, indicating potential applications in the development of new antipsychotic medications (Thurkauf et al., 1995).

Antimicrobial and Antiviral Activities

The antimicrobial activity of compounds derived from similar chemical structures has also been evaluated, with some showing promising results against various microbial strains. This suggests potential applications in the development of new antimicrobial agents. Additionally, derivatives structurally related to benzimidazoles have been designed and tested as antiviral agents, specifically against rhinovirus, indicating potential research applications in antiviral therapy (Elmagd et al., 2017).

Anti-inflammatory and Anticancer Properties

Compounds with the imidazole moiety have been synthesized and tested for their anti-inflammatory activity, with some showing significant effects compared to non-steroidal anti-inflammatory drugs (NSAIDs). This highlights potential applications in developing new anti-inflammatory medications. Moreover, novel derivatives containing the imidazole moiety have shown promising anticancer activities against various cancer cell lines, indicating potential applications in cancer research and therapy (Kalsi et al., 1990).